2,6-dimethyl-4-[(4-methylphenyl)amino]phenol

• IUPAC Name: 2,6-dimethyl-4-(4-methylanilino)phenol
• InChI: InChI=1S/C15H17NO/c1-10-4-6-13(7-5-10)16-14-8-11(2)15(17)12(3)9-14/h4-9,16-17H,1-3H3
• InChI Key: GLJKSGRGQVRXNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=CC(=C(C(=C2)C)O)C
• Molecular Formula: C15H17NO
• Molecular Weight: 227.30 g/mol
• Solubility: 10.5 [ug/mL] (The mean of the results at pH 7.4)

Description

2,6-dimethyl-4-[(4-methylphenyl)amino]phenol, also known as DMP-840, is a chemical compound that belongs to the class of phenols. It has been extensively studied for its potential applications in various scientific research fields.

Mechanism of Action

2,6-dimethyl-4-[(4-methylphenyl)amino]phenol works by inhibiting the activity of tyrosinase, which is responsible for the production of melanin. Melanin is a pigment that gives color to the skin, hair, and eyes. By inhibiting tyrosinase, 2,6-dimethyl-4-[(4-methylphenyl)amino]phenol can reduce the production of melanin, which can be beneficial in treating hyperpigmentation disorders such as melasma and age spots.
Biochemical and Physiological Effects:
2,6-dimethyl-4-[(4-methylphenyl)amino]phenol has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains. It has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been shown to reduce melanin production in melanocytes, which can help in the treatment of hyperpigmentation disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,6-dimethyl-4-[(4-methylphenyl)amino]phenol in lab experiments is its high potency and specificity. It has been found to be effective in inhibiting tyrosinase activity at low concentrations. However, one of the limitations of using 2,6-dimethyl-4-[(4-methylphenyl)amino]phenol is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for the study of 2,6-dimethyl-4-[(4-methylphenyl)amino]phenol. One potential area of research is the development of new derivatives of 2,6-dimethyl-4-[(4-methylphenyl)amino]phenol with improved potency and specificity. Another area of research is the investigation of the potential use of 2,6-dimethyl-4-[(4-methylphenyl)amino]phenol in the treatment of other hyperpigmentation disorders such as vitiligo. Additionally, the potential use of 2,6-dimethyl-4-[(4-methylphenyl)amino]phenol in the development of new antibacterial and antifungal agents can be explored.
Conclusion:
In conclusion, 2,6-dimethyl-4-[(4-methylphenyl)amino]phenol is a chemical compound that has potential applications in various scientific research fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on 2,6-dimethyl-4-[(4-methylphenyl)amino]phenol can lead to the development of new drugs and therapies for various medical conditions.

Synthesis Methods

2,6-dimethyl-4-[(4-methylphenyl)amino]phenol can be synthesized through a multistep process involving the reaction of 4-methylacetanilide with 2,6-dimethylphenol in the presence of a catalyst, followed by reduction with sodium borohydride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

2,6-dimethyl-4-[(4-methylphenyl)amino]phenol has been used in various scientific research studies due to its potential applications in the field of medicine and biology. It has been found to have antibacterial, antifungal, and anticancer properties. It has also been studied as an inhibitor of tyrosinase, an enzyme that plays a crucial role in melanin synthesis.